N-(sec-butyl)-2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)acetamide

• IUPAC Name: N-butan-2-yl-2-(2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)acetamide
• InChI: InChI=1S/C14H23N3O3/c1-3-10(2)15-11(18)9-17-12(19)14(16-13(17)20)7-5-4-6-8-14/h10H,3-9H2,1-2H3,(H,15,18)(H,16,20)
• InChI Key: GHVJJTCZEWBVEE-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)CN1C(=O)C2(CCCCC2)NC1=O
• Molecular Formula: C14H23N3O3
• Molecular Weight: 281.35 g/mol

Description

N-(sec-butyl)-2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)acetamide, also known as Compound X, is a synthetic compound that has gained significant interest in the scientific community due to its potential therapeutic applications. The compound belongs to the spirocyclic class of compounds and has a unique chemical structure that makes it an ideal candidate for drug development.

Scientific Research Applications

Synthesis and Chemical Properties

Research has focused on the synthesis of biologically active compounds through reactions involving "N-(sec-butyl)-2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)acetamide" and related structures. For example, Amirani Poor et al. (2018) developed an intermolecular Ugi reaction with gabapentin to produce novel classes of compounds with potential biological activities, showcasing the versatility of spirocyclic derivatives in drug synthesis (Amirani Poor et al., 2018). Additionally, the synthesis and conformational analysis of spirolactams as conformationally restricted pseudopeptides indicate the compound's utility in creating constrained surrogates for dipeptides, further demonstrating its application in medicinal chemistry (Fernandez et al., 2002).

Biological Activity and Medical Applications

Several studies have explored the biological activities of compounds structurally related to "N-(sec-butyl)-2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)acetamide." For instance, the antiseizure profile and neuroprotection against organophosphate neuronal damage offered by sec-Butyl-propylacetamide (SPD) derivatives highlight their potential in treating epilepsy and preventing neuronal damage induced by toxic agents (White et al., 2012). This is supported by further research into the stereochemistry and pharmacodynamics of sec-Butylpropylacetamide (SPD), which has shown promise in the management of status epilepticus, a severe form of epilepsy (Hen et al., 2013).

Supramolecular Chemistry

Research on the supramolecular arrangements of cyclohexane-5-spirohydantoin derivatives, which are structurally related to "N-(sec-butyl)-2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)acetamide," has provided insights into the relationship between molecular and crystal structures. This research has implications for the design and development of new materials with specific properties (Graus et al., 2010).